Cas no 2241141-29-5 (1-(2-Methoxyphenyl)-2-methylpiperazine;dihydrochloride)

• Product Name: 1-(2-Methoxyphenyl)-2-methylpiperazine;dihydrochloride
• CAS No: 2241141-29-5
• MF: C₁₂H₂₀Cl₂N₂O
• MW: 279.206001281738
• CID: 6255778
• PubChem ID: 138039696
• Update Time: 2025-09-24

1-(2-Methoxyphenyl)-2-methylpiperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2241141-29-5
• 1-(2-Methoxyphenyl)-2-methylpiperazine;dihydrochloride
• EN300-6475290
• 1-(2-methoxyphenyl)-2-methylpiperazine dihydrochloride

• Inchi： 1S/C12H18N2O.2ClH/c1-10-9-13-7-8-14(10)11-5-3-4-6-12(11)15-2;;/h3-6,10,13H,7-9H2,1-2H3;2*1H
• InChI Key： WHJZDSRCKQSRQV-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC=CC=1N1CCNCC1C

Computed Properties

• Exact Mass: 278.0952687g/mol
• Monoisotopic Mass: 278.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-(2-Methoxyphenyl)-2-methylpiperazine;dihydrochloride

Comprehensive Overview of 1-(2-Methoxyphenyl)-2-methylpiperazine Dihydrochloride (CAS 2241141-29-5): Properties, Applications, and Research Insights

1-(2-Methoxyphenyl)-2-methylpiperazine dihydrochloride (CAS 2241141-29-5) is a chemically modified piperazine derivative gaining attention in pharmaceutical and biochemical research. This compound, characterized by its methoxyphenyl and methylpiperazine moieties, exhibits unique physicochemical properties that make it valuable for targeted applications. With a molecular formula of C₁₂H₁₈N₂O·2HCl, it presents as a white to off-white crystalline powder, soluble in polar solvents like water and methanol, and stable under controlled storage conditions.

The structural features of 1-(2-Methoxyphenyl)-2-methylpiperazine contribute to its versatility. The methoxy group enhances lipophilicity, while the piperazine ring provides a scaffold for hydrogen bonding, influencing receptor interactions. Researchers are particularly interested in its potential as a precursor for central nervous system (CNS) active compounds, given the prevalence of similar structures in neuropharmacology. Current studies explore its role in modulating neurotransmitter systems, though clinical applications remain investigational.

In synthetic chemistry, CAS 2241141-29-5 serves as a key intermediate for constructing complex molecules. Its dihydrochloride salt form improves stability during reactions, making it preferable for multi-step syntheses. Recent publications highlight its use in developing selective receptor ligands, with computational models suggesting affinity for serotonin and dopamine receptor subtypes. These findings align with growing interest in precision medicine and personalized therapeutics – trending topics in biomedical searches.

Analytical characterization of this compound involves advanced techniques like HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry). Purity standards typically exceed 98%, as verified by chromatographic methods. Researchers emphasize the importance of structural elucidation through NMR spectroscopy (¹H and ¹³C) to confirm the position of substituents on the piperazine ring, a frequent query among synthetic chemists.

From a commercial perspective, 1-(2-Methoxyphenyl)-2-methylpiperazine dihydrochloride is supplied by specialty chemical manufacturers under strict quality control. Demand correlates with academic and industrial research into neuroactive compounds and small molecule therapeutics. Storage recommendations include protection from moisture at 2-8°C, with stability data supporting long-term preservation in sealed containers – practical information often sought by laboratory personnel.

Emerging applications leverage the compound's molecular framework for drug discovery projects. Its structural similarity to known pharmacophores has spurred investigations into allosteric modulation and enzyme inhibition. These directions resonate with current scientific trends, as evidenced by search engine analytics showing increased interest in allosteric drug design and fragment-based screening methodologies.

Safety data sheets indicate standard laboratory precautions for handling 1-(2-Methoxyphenyl)-2-methylpiperazine dihydrochloride. While not classified as hazardous under normal conditions, researchers are advised to use personal protective equipment – a routine practice for all fine chemicals. This aligns with the broader scientific community's focus on laboratory safety protocols, a consistently high-ranking search topic.

The compound's patent landscape reveals protected synthetic routes and derivative applications, particularly in neurological disorders. Intellectual property analysis shows growing commercial interest, mirroring the pharmaceutical industry's investment in CNS-targeted therapies. This connection to neurodegenerative disease research – a major public health concern – enhances the relevance of such specialized chemicals.

Future research directions may explore the structure-activity relationship (SAR) of 1-(2-Methoxyphenyl)-2-methylpiperazine analogs. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, could predict novel biological activities. These methodologies represent cutting-edge techniques frequently searched by medicinal chemists and computational biologists.

In summary, 1-(2-Methoxyphenyl)-2-methylpiperazine dihydrochloride (CAS 2241141-29-5) exemplifies how targeted chemical modifications create valuable research tools. Its dual functionality as a synthetic intermediate and potential pharmacophore underscores the importance of piperazine chemistry in modern drug discovery. As scientific inquiries into neurochemical pathways and small molecule interactions continue to dominate research priorities, compounds with this structural profile will remain pivotal to advancing therapeutic innovation.